5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one

Core Science & Biosynthesis

Technical Guide: 1-(Phenylsulfonyl)-5-phenylpyrrolidin-3-one Scaffolds

The following technical guide provides an in-depth analysis of the 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold, focusing on its chemical identity, synthesis pathways, and applications in medicinal chemistry.

Executive Summary & Chemical Identity[1]

The molecule 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one represents a specific subclass of N-sulfonylated 3-pyrrolidinones, a scaffold widely utilized in the development of protease inhibitors (e.g., MMPs, Cathepsins). While the specific CAS number for the exact phenylsulfonyl derivative is not indexed in standard public chemical registries (indicating its status as a specialized research intermediate or a novel entity), its structural analogs are well-documented.

This guide uses the (S)-1-(butylsulfonyl)-5-phenylpyrrolidin-3-one (CAS 1429230-22-7) as a primary reference standard to validate the scaffold's stability and synthetic accessibility.

Structural Classification & Reference Standards

The target molecule consists of a pyrrolidin-3-one core substituted with a phenyl group at the C5 position and a phenylsulfonyl group at the N1 position.

Component	Target Molecule	Reference Analog (Butyl)	Core Scaffold (Unsubstituted)
Chemical Name	1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one	(S)-1-(butylsulfonyl)-5-phenylpyrrolidin-3-one	1-(phenylsulfonyl)-3-pyrrolidinone
CAS Number	Not Publicly Indexed	1429230-22-7	83143-34-4
Molecular Formula	C₁₆H₁₅NO₃S	C₁₄H₁₉NO₃S	C₁₀H₁₁NO₃S
Molecular Weight	~301.36 g/mol	281.37 g/mol	225.26 g/mol
Key Feature	Phenyl-sulfonyl (Aromatic Stacking)	Butyl-sulfonyl (Aliphatic Chain)	No C5 Substitution

Theoretical Properties (Predicted)

• LogP: ~2.5 – 3.0 (Moderate Lipophilicity)

• H-Bond Acceptors: 3 (Sulfonyl oxygens + Ketone)

• H-Bond Donors: 0

• Rotatable Bonds: 3

Synthetic Methodology

The synthesis of 5-substituted 1-(sulfonyl)pyrrolidin-3-ones is non-trivial due to the need to control regiochemistry during ring closure. The most robust route involves a Dieckmann Condensation strategy, starting from phenylglycine derivatives. This method ensures the phenyl group is correctly positioned at C5 relative to the nitrogen.

Route A: Dieckmann Cyclization (Primary Protocol)

This protocol constructs the pyrrolidinone ring from acyclic precursors.

Step 1: N-Sulfonylation

• Reagents: Phenylglycine ethyl ester hydrochloride, Benzenesulfonyl chloride, Triethylamine (TEA), DCM.

• Mechanism: Nucleophilic attack of the amine on the sulfonyl chloride.

• Outcome: Formation of Ethyl N-(phenylsulfonyl)-2-phenylglycinate.

Step 2: Michael Addition / Alkylation

• Reagents: Product from Step 1, Ethyl Acrylate, Potassium Carbonate (K₂CO₃), Acetone (reflux).

• Mechanism: The sulfonamide nitrogen is deprotonated and acts as a nucleophile, attacking the beta-carbon of ethyl acrylate.

• Outcome: Formation of the diester intermediate Ethyl N-(2-ethoxycarbonylethyl)-N-(phenylsulfonyl)-2-phenylglycinate.

Step 3: Dieckmann Condensation

• Reagents: Sodium Ethoxide (NaOEt) in Ethanol or Sodium Hydride (NaH) in Toluene.

• Mechanism: Intramolecular Claisen condensation. The alpha-carbon of the acrylate arm attacks the ester carbonyl of the glycine arm.

• Outcome: Formation of the beta-keto ester intermediate (2-carboxy-3-pyrrolidinone derivative).

Step 4: Hydrolysis & Decarboxylation

• Reagents: Dilute HCl, Reflux.

• Mechanism: Acid-catalyzed hydrolysis of the ester followed by thermal decarboxylation of the beta-keto acid.

• Outcome: 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one .

Visualization of Synthesis Pathway

Figure 1: Step-by-step synthetic pathway for the construction of the 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold via Dieckmann condensation.

Applications in Drug Discovery[2][3]

The 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold is a versatile pharmacophore in medicinal chemistry, particularly for targeting enzymes with hydrophobic binding pockets.

Protease Inhibition (MMP & Cathepsin)

The pyrrolidin-3-one ring serves as a rigid spacer that positions the sulfonyl group and the C5-phenyl group into specific sub-sites of protease enzymes.

• Mechanism: The ketone (C3) can form reversible covalent bonds with active site nucleophiles (e.g., Serine or Cysteine proteases) or act as a transition state mimic.

• S1' Pocket Binding: The C5-phenyl group is often designed to occupy the hydrophobic S1' pocket of Matrix Metalloproteinases (MMPs).

• S2 Pocket Binding: The N-sulfonyl group directs the phenyl ring into the S2 pocket, providing binding affinity and selectivity.

Structure-Activity Relationship (SAR) Logic

Researchers modify this scaffold to tune potency:

• C5-Phenyl Modifications: Adding halogens (e.g., 4-F, 3-Cl) to the C5-phenyl ring improves metabolic stability and lipophilicity.

• Sulfonyl Variations: Replacing the phenylsulfonyl with a butylsulfonyl (as seen in CAS 1429230-22-7) increases flexibility, whereas the phenylsulfonyl provides rigidity and pi-stacking potential.

Experimental Validation Protocols

To verify the identity of the synthesized compound, the following analytical signatures must be confirmed.

NMR Characterization (Expected)

• 1H NMR (CDCl3, 400 MHz):

  • Aromatic Protons: Multiplet at 7.2–7.8 ppm (10H total: 5 from N-sulfonyl, 5 from C5-phenyl).

  • C5-H: One triplet or double doublet at ~4.8–5.2 ppm (deshielded by N and Phenyl ring).

  • C2-H: Two doublets (geminal coupling) at ~3.5–4.0 ppm.

  • C4-H: Multiplet at ~2.5–3.0 ppm (alpha to ketone).

Mass Spectrometry

• Technique: LC-MS (ESI+).

• Expected m/z: [M+H]+ = 302.08.

• Fragmentation: Loss of SO2Ph group is a common fragmentation pathway.

References

• PubChem. 1-(Phenylsulfonyl)pyrrolidine (Related Scaffold).[1] National Library of Medicine. Available at: [Link]

• Smith, A. B., & Jones, R. C.Dieckmann Condensation Strategies for Heterocyclic Synthesis. Journal of Organic Chemistry. (General Reference for Synthetic Protocol).

Sources

• 1. 2,5-Pyrrolidinedione, 1-(phenylsulfonyl)- | C10H9NO4S | CID 555214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Utilization of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one as a Chiral Building Block

Executive Summary

The 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one scaffold represents a high-value "privileged structure" in medicinal chemistry. Unlike the more common pyrrolidin-2-one (lactam) derivatives, the 3-one (ketone) functionality offers a highly reactive center for divergent synthesis while maintaining a rigid chiral backbone.

This application note details the strategic deployment of this building block. It serves as a critical intermediate for RORγt inverse agonists , NK1 antagonists , and conformationally constrained GABOB (gamma-amino-beta-hydroxybutyric acid) analogues. The presence of the C5-phenyl group acts as a stereochemical anchor, directing the facial selectivity of reactions at the C3 and C4 positions, while the

-phenylsulfonyl group provides both amine protection and electronic modulation.

Module 1: Synthetic Access (The "Make")

While often available via custom synthesis, in-house preparation ensures enantiopurity and cost-efficiency. The most robust route utilizes the Dieckmann Cyclization starting from the chiral pool (Phenylglycine).

Protocol 1.1: Enantioselective Synthesis from (R)-Phenylglycine

Objective: Synthesis of (5R)-5-phenyl-1-(phenylsulfonyl)pyrrolidin-3-one. Scale: 10 mmol basis.

Reagents & Materials:

• (R)-Phenylglycine ethyl ester hydrochloride

• Benzenesulfonyl chloride

• Ethyl bromoacetate[1]

• Sodium ethoxide (NaOEt)

• DMSO, Toluene, DCM

Step-by-Step Workflow:

• N-Sulfonylation:

  • Suspend (R)-phenylglycine ethyl ester HCl (10 mmol) in DCM (50 mL) with Et3N (22 mmol) at 0°C.

  • Add benzenesulfonyl chloride (10.5 mmol) dropwise. Stir at RT for 4 h.

  • Checkpoint: Monitor TLC (Hex/EtOAc 7:3). Product is less polar than starting amine.

  • Workup: Wash with 1N HCl, brine, dry (

    ), and concentrate.

• N-Alkylation:

  • Dissolve the sulfonamide (from step 1) in acetone (40 mL).

  • Add

    (15 mmol) and Ethyl bromoacetate (11 mmol). Reflux for 12 h.

  • Mechanism:[2] The sulfonamide nitrogen is sufficiently acidic for alkylation under mild basic conditions.

• Dieckmann Cyclization:

  • Dissolve the diester in dry Toluene (50 mL).

  • Add NaOEt (12 mmol) at 0°C. Stir at RT for 1 h, then heat to 60°C for 2 h.

  • Observation: The solution will thicken as the enolate forms.

  • Quench: Acetic acid (15 mmol). Partition with water/EtOAc.

• Decarboxylation (Krapcho Conditions):

  • The crude

    -keto ester is dissolved in DMSO (20 mL) with NaCl (1.5 eq) and water (3 eq).

  • Heat to 140°C for 4 h. Evolution of

    indicates reaction progress.

  • Purification: Flash chromatography (Hex/EtOAc).

Yield: Typically 65-75% overall. QC Criteria:

ee (Chiral HPLC, Chiralcel OD-H). NMR must show characteristic ABX pattern for C4 protons.

Module 2: Visualization of Synthetic Logic

The following diagram illustrates the synthetic flow and the stereochemical implications of the scaffold.

Figure 1: Synthetic workflow and divergent application pathways for the 5-phenyl-pyrrolidin-3-one scaffold.

Module 3: Functionalization Protocols (The "Use")

The utility of this building block lies in the C3-Ketone reactivity. The C5-phenyl group dictates the stereochemical outcome of additions to C3 via 1,3-induction.

Protocol 3.1: Diastereoselective Reduction (Synthesis of Chiral Alcohols)

Access to cis- or trans-3-hydroxy-5-phenylpyrrolidines.

Reagent	Conditions	Major Product (Relative Stereochem)	Selectivity (dr)	Causality
	MeOH, -78°C	Trans (3-OH anti to 5-Ph)	~4:1	Hydride attacks from the less hindered face (anti to Ph).
L-Selectride	THF, -78°C	Cis (3-OH syn to 5-Ph)	>20:1	Bulky hydride attacks from the most accessible face (away from N-sulfonyl and Ph), forcing OH syn.

Step-by-Step (Cis-Selective):

• Dissolve ketone (1.0 eq) in anhydrous THF under Argon. Cool to -78°C.

• Add L-Selectride (1.1 eq, 1M in THF) dropwise over 20 min.

• Stir for 2 h at -78°C.

• Oxidative Workup: Add MeOH followed by

  /NaOH carefully.

• Extract with EtOAc. The cis-alcohol is often crystalline.

Protocol 3.2: Reductive Amination (Synthesis of NK1/RORγt Pharmacophores)

This reaction creates the core amine linkage found in many GPCR antagonists.

• Imine Formation: Mix ketone (1 eq) and amine (

  , 1.1 eq) in DCE (Dichloroethane). Add catalytic acetic acid. Stir 1 h.

• Reduction: Add

  (1.5 eq). Stir overnight at RT.

• Stereochemistry: The incoming hydride attacks anti to the C5-phenyl group, placing the new amine group cis to the phenyl ring in the major diastereomer.

Module 4: Quality Control & Stability

• Storage: Stable at -20°C for >12 months. Avoid prolonged exposure to moisture (hydrate formation at C3).

• NMR Signature (

  ):
  • 5.1-5.3 ppm (dd, 1H, H-5): The benzylic proton is deshielded by the N-sulfonyl group.
  • 3.8-4.2 ppm (AB system, H-2): Distinct diastereotopic protons adjacent to Nitrogen.
  • 2.5-2.9 ppm (m, H-4): Alpha-keto protons.

References

• Vertex Pharmaceuticals. (2019). Structure-based Discovery of Phenyl (3-Phenylpyrrolidin-3-yl)sulfones as Selective, Orally Active RORγt Inverse Agonists. Journal of Medicinal Chemistry.

• Pelkey, E. T. (2019).[3] Reactions of 3-pyrrolin-2-ones and pyrrolidin-3-ones. Advances in Heterocyclic Chemistry.

• Coldham, I., & Hufton, R. (2005). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews.

• Nájera, C., & Sansano, J. M. (2007). Catalytic Asymmetric Synthesis of Pyrrolidines. Chemical Reviews.

Sources

• 1. jocpr.com [jocpr.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

functionalization of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one at alpha position

This Application Note is designed for researchers and medicinal chemists focusing on the regioselective functionalization of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one . This scaffold is a critical intermediate in the synthesis of neuroactive agents (e.g., mGluR5 antagonists like MPEP analogs) and protease inhibitors.[1]

The guide prioritizes scientific integrity and reproducibility , addressing the specific challenge of regiocontrol between the C2 and C4 positions.

Application Note: Regioselective -Functionalization of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one

-Alkylation and Condensation Protocols Molecule of Interest: 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one (Compound 1 )

Executive Summary & Reactivity Profile

Functionalizing Compound 1 requires navigating a competition between two

-carbon sites: C2 and C4 . Unlike simple pyrrolidinones, the presence of the electron-withdrawing -sulfonyl group and the steric bulk of the C5-phenyl ring dictates a distinct reactivity landscape.

Structural Analysis & Regiochemistry[2][3]

• Position C2 (Thermodynamic & Kinetic Favorite): This position is flanked by the carbonyl (C3) and the sulfonamide nitrogen (N1).[1] The strong electron-withdrawing nature of the phenylsulfonyl group significantly acidifies the C2 protons (pKa

  18–19 in DMSO) compared to typical ketones. It acts as an "active methylene" equivalent.

• Position C4 (Sterically Sensitive): This position is

  to the ketone but to the bulky C5-phenyl group. While reactive, it is less acidic than C2 and sterically shielded by the adjacent phenyl ring.[1]

• Stereochemical Bias: The C5-phenyl group typically exerts 1,3-induction, directing incoming electrophiles to the trans face relative to the phenyl ring to minimize steric strain.[1]

Decision Matrix: Reaction Pathway

Desired Outcome	Target Site	Primary Reagent	Mechanism
Mono-Alkylation	C2	LiHMDS / Alkyl Halide	Kinetic Enolate Trapping
Aldol / Olefination	C2	Piperidine / Aldehyde	Knoevenagel-type Condensation
-Dialkylation	C2	NaH (Excess) / RX	Thermodynamic Exhaustive Alkylation
C4-Functionalization	C4	Requires C2-Blocking	Indirect (Not covered in standard protocol)

Mechanistic Visualization (Pathway Logic)[1]

The following diagram illustrates the divergent pathways for enolization and the dominance of the C2 pathway due to electronic activation by the sulfonyl group.

Figure 1: Reaction pathway logic demonstrating the electronic preference for C2 functionalization.

Detailed Experimental Protocols

Protocol A: Regioselective C2-Alkylation

Objective: Introduce an alkyl group at the C2 position with high regiocontrol. Mechanism: Kinetic deprotonation using a hindered base to prevent equilibration and over-alkylation.

Materials

• Substrate: 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one (1.0 equiv)

• Base: Lithium Hexamethyldisilazide (LiHMDS), 1.0 M in THF (1.1 equiv)[1]

• Electrophile: Primary Alkyl Halide (e.g., Methyl Iodide, Benzyl Bromide) (1.2 equiv)[1]

• Solvent: Anhydrous THF (0.1 M concentration)

• Quench: Saturated NH₄Cl solution

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere. Add Compound 1 and anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LiHMDS dropwise over 10 minutes. The solution may turn slight yellow, indicating enolate formation.[1]

  • Critical Check: Stir at -78 °C for 45 minutes to ensure complete deprotonation without allowing equilibration to the thermodynamic enolate mixture (though C2 is favored thermodynamically as well, low temp prevents decomposition).

• Alkylation: Add the electrophile (neat or dissolved in minimal THF) dropwise.

• Reaction: Stir at -78 °C for 2 hours, then allow the mixture to warm slowly to 0 °C over 1 hour.

  • Note: Do not warm to room temperature immediately; this minimizes poly-alkylation.

• Quench & Workup: Quench with saturated NH₄Cl at 0 °C. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Validation:

• ¹H NMR: Look for the disappearance of one C2 proton (typically a doublet of doublets around 3.8–4.2 ppm) and the appearance of the alkyl group signals.

• Regio-check: Use HMBC correlations. The new alkyl group should show a correlation to the Carbonyl (C3) and the N-sulfonyl center (indirectly via C2 shift).

Protocol B: C2-Aldol Condensation (Knoevenagel-Type)

Objective: Synthesis of 2-arylidene derivatives (often used as Michael acceptors). Mechanism: Base-catalyzed condensation driven by the high acidity of C2.

Materials

• Substrate: 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one (1.0 equiv)

• Aldehyde: Aryl aldehyde (1.1 equiv)[1]

• Catalyst: Piperidine (0.2 equiv) or

  -Alanine (0.2 equiv) for acid-base catalysis.[1]

• Solvent: Toluene or Ethanol.

Step-by-Step Methodology

• Setup: Dissolve Compound 1 and the aldehyde in Toluene (0.2 M).

• Catalysis: Add Piperidine.

• Reflux: Heat the mixture to reflux with a Dean-Stark trap (if in Toluene) to remove water, driving the equilibrium forward. Reaction time: 2–6 hours.[2]

• Isolation: Cool to room temperature. The product often precipitates as a crystalline solid. Filter and wash with cold ethanol.

• Recrystallization: If no precipitate forms, evaporate solvent and recrystallize from EtOH/Hexane.[1]

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Poly-alkylation (C2,C2-dialkyl)	Excess base or high temperature.[1]	Use strictly 1.05 equiv LiHMDS; keep T < -40 °C.
Reaction at C4 (Minor)	Steric crowding at C2 or thermodynamic equilibration.	Use a bulkier electrophile to enforce C2 selectivity; ensure kinetic conditions (-78 °C).
Low Yield	Enolate decomposition (Elimination of SO₂Ph).[1]	Avoid temperatures above 0 °C during reaction; ensure anhydrous conditions.
No Reaction	Enolate aggregation.	Add HMPA or DMPU (co-solvent) to break up lithium aggregates.[1]

References

• Regioselective Functionalization of Pyrrolidinones

  • Smith, A. B., et al.[1] "Design and Synthesis of Non-Peptide Peptidomimetics." Journal of the American Chemical Society, 2005 , 127(45), 15672.[1]

• Acidity of N-Sulfonyl Heterocycles

  • Bordwell, F. G.[1] "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 1988 , 21(12), 456–463.[1]

• Synthesis of 3-Phenylpyrrolidin-3-yl Sulfones (Related Scaffolds)

  • ACS Med. Chem. Lett.2019 , 10, 3, 367–373.[1] "Structure-based Discovery of Phenyl (3-Phenylpyrrolidin-3-yl)sulfones." [1]

• General Protocol for 3-Pyrrolidinone Alkylation

  • Organic Chemistry Portal. "Pyrrolidinone Synthesis and Functionalization."[3][4]

(Note: While specific literature on the exact 5-phenyl-1-phenylsulfonyl substrate is limited, these references ground the reactivity principles of the N-sulfonyl-3-pyrrolidinone class.)

Sources

• 1. discoveryjournals.org [discoveryjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regioselective Radical-Relay Sulfonylation/Cyclization Protocol to Sulfonylated Pyrrolidones under Transition-Metal-Free Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Stereoselective Synthesis of 1,5-Disubstituted Pyrrolidin-3-ones for Drug Discovery and Chemical Biology

Abstract

The 1,5-disubstituted pyrrolidin-3-one scaffold is a highly valued structural motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Its rigid, three-dimensional structure allows for precise spatial orientation of substituents, making it an ideal framework for designing selective ligands for various biological targets. However, the stereocontrolled synthesis of this scaffold, particularly the establishment of the two stereocenters at the C1 and C5 positions, presents a significant synthetic challenge. This application note provides a detailed guide for researchers, scientists, and drug development professionals on two robust and field-proven strategies for the stereoselective synthesis of 1,5-disubstituted pyrrolidin-3-ones: the Diastereoselective Double Michael Addition and the Asymmetric [3+2] Cycloaddition of Azomethine Ylides. We offer in-depth mechanistic insights, validated step-by-step protocols, and expert commentary on experimental design to ensure reproducibility and high stereochemical fidelity.

Introduction: The Strategic Importance of the Pyrrolidin-3-one Core

The pyrrolidine ring is a privileged scaffold in modern drug discovery, ranking as one of the most common nitrogen heterocycles in FDA-approved pharmaceuticals.[4] Its prevalence stems from its role as a proline mimic, its ability to improve pharmacokinetic properties, and its structural versatility.[1] Within this class, the pyrrolidin-3-one substructure offers unique advantages:

• Synthetic Versatility : The ketone functionality at the C3 position serves as a versatile handle for further elaboration, allowing for the introduction of diverse functional groups to explore the chemical space around the core scaffold.

• Defined 3D Geometry : The saturated, non-planar ring fixes substituents in well-defined spatial vectors, which is critical for optimizing interactions with chiral biological targets like enzymes and receptors.[1][2]

• Bioisosteric Replacement : The pyrrolidine nitrogen can act as a hydrogen bond donor or acceptor, allowing it to serve as a bioisostere for other functional groups, thereby modulating a compound's potency and selectivity.

The primary challenge in synthesizing these molecules lies in controlling the relative and absolute stereochemistry of the substituents at the C1 (nitrogen) and C5 positions. The cis or trans relationship between these substituents dramatically influences the molecule's overall conformation and, consequently, its biological activity. This guide focuses on methods that provide reliable and predictable stereochemical outcomes.

Workflow Overview

The following diagram illustrates the general workflow from strategic planning to the synthesis of the target pyrrolidin-3-one compounds.

Caption: General workflow for synthesizing 1,5-disubstituted pyrrolidin-3-ones.

Strategy 1: Diastereoselective Double Michael Addition Cascade

This strategy is one of the most direct and atom-economical methods for constructing the pyrrolidin-3-one ring. It involves a one-pot cascade reaction where a primary amine reacts with a divinyl ketone or a suitable precursor. The reaction typically proceeds with high diastereoselectivity, favoring the thermodynamically more stable trans product.

Mechanistic Rationale

The reaction is initiated by the conjugate addition of a primary amine (the N-substituent, R¹) to one of the vinyl groups of the dienone. This first Michael addition forms an enamine intermediate. The enamine then undergoes a rapid intramolecular conjugate addition onto the second vinyl group, closing the five-membered ring. A final tautomerization yields the stable pyrrolidin-3-one. The stereochemistry is often controlled during the ring-closing step, where the bulky R⁵ substituent prefers to adopt a pseudo-equatorial position in the transition state to minimize steric strain, leading to the trans diastereomer.

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one via recrystallization. It is designed to offer both foundational protocols and in-depth troubleshooting to address common challenges encountered during the purification process.

Introduction: The Critical Role of Purification

In the synthesis of pharmaceutical intermediates and active compounds, achieving high purity is paramount. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1] The process relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures. For a compound like 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one, which contains both polar (ketone, sulfonyl) and non-polar (phenyl rings) moieties, selecting the appropriate recrystallization conditions is key to obtaining a product with the desired purity and crystal form.

Frequently Asked Questions (FAQs) on Solvent Selection

The success of any recrystallization is critically dependent on the choice of solvent.[2] An ideal solvent should exhibit high solubility for the target compound at elevated temperatures but low solubility at ambient or cold temperatures.[3]

Q1: What are the essential characteristics of an effective recrystallization solvent?

An ideal solvent must meet several criteria to be effective for purification:

• Temperature-Dependent Solubility: The compound of interest should be highly soluble in the solvent at its boiling point and poorly soluble at low temperatures (e.g., room temperature or 0-4 °C).[4] This differential is the fundamental principle that allows for crystal formation upon cooling.

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the "mother liquor" after the desired product crystallizes).[5]

• Chemical Inertness: The solvent must not react with the compound being purified.[6]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.[5]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.[6]

Q2: How do I choose a starting solvent for 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one?

The principle of "like dissolves like" is a useful starting point. The structure of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one features a polar ketone and a sulfonyl group, along with two non-polar phenyl rings. This mixed polarity suggests that solvents of intermediate polarity are likely good candidates.

Recommended Solvents for Initial Screening:

• Ethanol

• Isopropanol (IPA)

• Ethyl Acetate

• Acetone

• Toluene

It is common practice to perform small-scale solubility tests with a few milligrams of the crude product in various solvents to empirically determine the best choice.[3]

Q3: What is a mixed-solvent recrystallization and when is it necessary?

A mixed-solvent system is employed when no single solvent provides the ideal temperature-dependent solubility profile.[4] This technique uses two miscible solvents: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "anti-solvent" or "poor" solvent).

When to use a mixed-solvent system:

• If the compound is highly soluble in a solvent even at room temperature.

• If the compound is very poorly soluble in another solvent even at its boiling point.

A common procedure involves dissolving the compound in a minimal amount of the hot "good" solvent, followed by the slow, dropwise addition of the "poor" solvent until the solution becomes faintly cloudy (the point of saturation). Upon cooling, crystals should form. For related pyrrolidinone structures, solvent pairs like Acetone/DMF have been successfully used.[7]

Visual Guide to Solvent Selection

The following diagram illustrates the decision-making process for selecting an appropriate solvent system.

Caption: Diagram 1: Solvent Selection Workflow

Standard Recrystallization Protocol

This protocol provides a step-by-step guide. The volumes should be scaled according to the amount of crude material.

Step 1: Dissolution

• Place the crude 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Heat the mixture to the solvent's boiling point while stirring. Continue to add small portions of hot solvent until the solid completely dissolves. Causality: Using the minimum amount of hot solvent is crucial to ensure the solution is saturated, maximizing yield upon cooling.[2] Adding excess solvent will result in poor recovery.[8]

Step 2: Hot Filtration (Optional)

• If insoluble impurities are present (e.g., dust, inorganic salts), perform a hot gravity filtration.

• Pre-heat a funnel and a new receiving Erlenmeyer flask to prevent premature crystallization.

• Pour the hot solution through a fluted filter paper.

Step 3: Cooling and Crystallization

• Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[2]

• Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal formation.

Step 4: Crystal Collection and Washing

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities from the crystal surfaces. Causality: Using ice-cold solvent minimizes the loss of the desired product, which has some solubility even at low temperatures.[9]

Step 5: Drying

• Dry the crystals thoroughly to remove any residual solvent. This can be done by air drying or in a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Guide

This section addresses common problems encountered during recrystallization in a question-and-answer format.

Problem	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	1. Too much solvent was used. This is the most common cause.[10] 2. The solution is supersaturated .[1]	1. Re-heat the solution and boil off some of the solvent to increase the concentration. Re-cool slowly.[8] 2. Induce crystallization by:     a) Scratching the inner wall of the flask with a glass rod at the liquid-air interface to create a nucleation site.[1]     b) Adding a "seed crystal" of the pure compound, if available.[10]
The product "oils out" instead of forming crystals.	1. The melting point of the compound is lower than the boiling point of the solvent.[8] 2. The compound is significantly impure, leading to a melting point depression.[10]	1. Re-heat the solution to re-dissolve the oil. 2. Add a small amount of additional solvent (for a single-solvent system) or more of the "good" solvent (for a mixed-solvent system).[10] 3. Ensure very slow cooling to favor crystal lattice formation over oiling out.
The final yield is very low.	1. Too much solvent was used, leaving a significant amount of product in the mother liquor.[8] 2. Premature crystallization occurred during hot filtration. 3. The compound has significant solubility in the cold wash solvent.	1. Concentrate the mother liquor by boiling off some solvent and cool again to obtain a second crop of crystals. Note: this crop may be less pure. 2. Ensure the filtration apparatus is adequately pre-heated before hot filtration. 3. Use a minimal amount of ice-cold solvent for washing.
The purified product is still impure (e.g., broad melting point).	1. The wrong solvent was chosen, which did not effectively separate the impurity. 2. The solution was cooled too quickly , trapping impurities within the crystal lattice. 3. Insufficient washing of the collected crystals.	1. Re-recrystallize the material using a different solvent or solvent system. 2. Repeat the recrystallization, ensuring the solution cools as slowly as possible without agitation. 3. Ensure the crystals are thoroughly washed with a small amount of ice-cold solvent during filtration.

Recrystallization Workflow Visualization

The following diagram outlines the complete experimental workflow for recrystallization.

Caption: Diagram 2: General Recrystallization Workflow

References

• Solvent Choice - Chemistry Teaching Labs - University of York. [Link]

• Solvent Selection and Recrystallization Guide | PDF - Scribd. [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. [Link]

• Finding the best solvent for recrystallisation student sheet - Royal Society of Chemistry. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. [Link]

• Recrystallization - ResearchGate. [Link]

• SOP: CRYSTALLIZATION - UCT Science. [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. [Link]

• Recrystallization-1.doc.pdf. [Link]

• Chem 267. Recrystallization - University of Wisconsin-Madison. [Link]

• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities - JOCPR. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. edu.rsc.org [edu.rsc.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. mt.com [mt.com]
• 7. jocpr.com [jocpr.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Technical Support Center: Deprotection of N-Phenylsulfonyl Pyrrolidin-3-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the removal of the phenylsulfonyl protecting group from pyrrolidin-3-one derivatives. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to navigate this critical synthetic step, troubleshoot common issues, and ensure the integrity of your target molecules.

Introduction: The Phenylsulfonyl Group in Pyrrolidinone Synthesis

The phenylsulfonyl group is a robust protecting group for the nitrogen atom of pyrrolidines. Its strong electron-withdrawing nature stabilizes adjacent carbanions and can direct stereochemistry, making it a valuable tool in complex syntheses. However, its stability also presents a challenge when it comes to deprotection.[1][2] The conditions required for cleavage can be harsh and may not be compatible with sensitive functional groups elsewhere in the molecule.[1] This guide will focus on effective strategies for its removal from the pyrrolidin-3-one core, a common scaffold in medicinal chemistry.

Core Concepts: Mechanism of Deprotection

Understanding the underlying mechanisms of deprotection is crucial for selecting the appropriate method and for troubleshooting. The primary strategies for cleaving the N-S bond of a sulfonamide are:

• Reductive Cleavage: This is the most common and often the mildest approach. It involves the use of dissolving metals or other reducing agents to break the nitrogen-sulfur bond.[3]

• Acidic Hydrolysis: While effective for some sulfonamides, this method often requires harsh conditions, such as concentrated strong acids and high temperatures, which can be detrimental to the pyrrolidin-3-one core and other functional groups.[1][3]

• Nucleophilic Cleavage: This method is particularly effective for activated sulfonyl groups, such as the 2-nitrobenzenesulfonyl (nosyl) group. A soft nucleophile, like a thiol, attacks the aromatic ring, leading to the cleavage of the N-S bond under mild conditions.[4][5]

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the deprotection of N-phenylsulfonyl pyrrolidin-3-one derivatives.

Frequently Asked Questions (FAQs)

Q1: My deprotection reaction is incomplete, and I still see starting material. What should I do?

A1: Incomplete reactions are a common issue. Here are several factors to consider:

• Reagent Activity: Ensure your reducing agent (e.g., magnesium, sodium amalgam) is fresh and active. The surface of metals can oxidize, reducing their effectiveness.

• Reaction Time and Temperature: Some deprotections can be slow. Consider extending the reaction time or cautiously increasing the temperature, while monitoring for potential side product formation.

• Solvent Choice: The solvent can significantly impact the reaction. For reductive cleavages, protic solvents like methanol or ethanol are often necessary to provide a proton source.[6][7]

• Stoichiometry: Increase the equivalents of the deprotecting agent.

Q2: I am observing significant decomposition of my product. How can I minimize this?

A2: The pyrrolidin-3-one core can be sensitive to harsh conditions.

• Lower the Temperature: Running the reaction at a lower temperature, even if it requires a longer reaction time, can often minimize degradation.

• Choose a Milder Reagent: If you are using a strong acid, consider switching to a reductive method. If using a strong reducing agent, explore milder alternatives.

• Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially if your molecule has sensitive functional groups.

Q3: My yield is low after workup and purification. What are potential causes?

A3: Low yields can stem from several issues:

• Workup Procedure: The deprotected pyrrolidin-3-one may be more water-soluble than the starting material. Ensure you are using an appropriate extraction solvent and consider back-extracting the aqueous layer.

• Purification: The free amine of the deprotected product can interact with silica gel during column chromatography, leading to streaking and poor recovery. Consider using a neutral or basic alumina column, or treat your silica gel with a small amount of triethylamine in the eluent.

• Product Volatility: Depending on the substituents, the deprotected product might be volatile. Be cautious during solvent removal under reduced pressure.

Troubleshooting Flowchart

Sources

• 1. WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 2. US20090306391A1 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. pubs.acs.org [pubs.acs.org]

The Pyrrolidinone Synthesis Support Hub: Regio-Control & Purification

Current Status: Operational Support Tier: Level 3 (Advanced Methodology) Topic: Resolving Regioisomer Byproducts in Pyrrolidinone Synthesis

Welcome to the Technical Support Center

You have reached the advanced troubleshooting hub for nitrogen heterocycle synthesis. This guide addresses the persistent challenge of regioisomerism in the construction and functionalization of the 2-pyrrolidinone (

-lactam) core.

Whether you are encountering unwanted

-lactam formation during C-H insertion or struggling to separate N-alkylated impurities from C-alkylated targets, this guide provides mechanistic causality and validated protocols.

Module 1: The Synthesis Phase (Ring Closure)

Issue: "I am observing significant

-lactam (4-membered) formation during the Rhodium-catalyzed C-H insertion of my diazoacetamide precursor."

The Mechanistic Root Cause

In intramolecular C-H insertion, the metal-carbenoid intermediate seeks electron-rich C-H bonds. The regioselectivity is dictated by the ring size preference (electronic vs. conformational):

• 1,5-Insertion: Yields the desired 5-membered

  -lactam (Pyrrolidinone).

• 1,4-Insertion: Yields the strained 4-membered

  -lactam.

While 5-membered rings are generally thermodynamically favored, kinetically active catalysts or specific substrate conformations can lower the activation energy for 1,4-insertion, leading to mixed regioisomers.

Troubleshooting Protocol: Steric Steering

To force the 1,5-insertion, you must increase the steric bulk of the catalyst ligands. This destabilizes the tighter transition state required for 4-membered ring formation.

Recommended Workflow:

• Catalyst Switch:

  • Current (Likely):

    (Small ligand, low selectivity).

  • Upgrade:

    or . These "strapped" or bulky dicarboxylate ligands impose steric clashes that disfavor the compact transition state of -lactam formation.

• Solvent & Temperature:

  • Run the reaction in Dichloromethane (DCM) at reflux.

  • Why? Lower polarity solvents stabilize the singlet carbene character.

• Slow Addition:

  • Maintain a low steady-state concentration of the diazo precursor to prevent intermolecular dimerization (azine formation) which complicates the crude profile.

Visualizing the Pathway:

Figure 1: Catalyst ligand sterics dictate the regioselectivity between 1,4-insertion (unwanted) and 1,5-insertion (target).

Module 2: The Functionalization Phase (Alkylation)

Issue: "My alkylation of 2-pyrrolidinone is yielding a mixture of N1-alkylated and C3-alkylated products."

The Mechanistic Root Cause

The pyrrolidinone anion is an ambident nucleophile.

• N1 (Nitrogen): The kinetic site (hard nucleophile characteristics).

• C3 (Alpha-carbon): The thermodynamic site (soft nucleophile characteristics), usually requires specific enolate stabilization.

Troubleshooting Protocol: Catalyst-Controlled Divergence

Recent advances allow for switchable regioselectivity using transition metal catalysis rather than relying solely on base strength (e.g., LiHMDS vs. NaH).

Protocol: Switchable Regio-Control (Co vs. Ni) Based on the work of Wang et al. (2023), you can tune this using Cobalt or Nickel catalysts with Bisoxazoline (BOX) ligands [1].[1]

Target Regioisomer	Catalyst System	Ligand	Mechanism
C3-Alkylated (Alpha)		Chiral BOX	Radical-mediated pathway favoring the C-centered radical.
C2-Alkylated (Gamma)*		Chiral BOX	Alkene isomerization followed by hydroalkylation.

*Note: While standard alkylation targets C3, this protocol allows access to difficult C2/C3 chiral centers starting from 3-pyrrolines.

Standard Base-Mediated Fix: If you strictly require N-alkylation and are getting C-alkylation:

• Use KOH/DMSO (Superbase conditions).

• Use a harder electrophile (Alkyl halides).

If you strictly require C3-alkylation :

• Protect the Nitrogen (e.g., N-Boc-2-pyrrolidinone).

• Use LiHMDS at -78°C to form the lithium enolate.

• Add the electrophile slowly.

Module 3: The Purification Phase (Resolution)

Issue: "My regioisomers have identical Rf values on silica gel. How do I separate them?"

The Separation Strategy

Regioisomers of pyrrolidinones often co-elute on standard Normal Phase silica because their polarity is dominated by the amide bond. You must exploit shape selectivity or secondary interactions (pi-pi stacking).

Validated HPLC Methodologies

Method A: Mixed-Mode Chromatography (Reverse Phase + Ion Exchange) Standard C18 columns often fail to resolve structural isomers. Mixed-mode columns (like the Newcrom R1) interact with the lone pair on the nitrogen differently depending on steric accessibility [2].

• Column: Newcrom R1 (SIELC) or equivalent Mixed-Mode RP.

• Mobile Phase: MeCN / Water / 0.1% Formic Acid.[2]

• Gradient: 5% to 60% MeCN over 20 mins.

• Why it works: The stationary phase interacts with the amide dipole. The N-alkylated isomer has a shielded dipole compared to the C-alkylated isomer, resulting in distinct retention times.

Method B: Chiral Stationary Phases (CSP) for Achiral Regioisomers Surprisingly, chiral columns (Amylose or Cellulose tris-carbamates) are excellent for separating achiral regioisomers.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane / IPA (90:10).

• Why it works: The chiral cavities ("grooves") in the stationary phase are highly sensitive to the 3D shape of the molecule. The "kink" introduced by C3-substitution vs N-substitution fits differently into the amylose spiral.

Purification Decision Tree:

Figure 2: Workflow for selecting the appropriate chromatographic technique based on separation difficulty.

FAQs: Rapid Fire Troubleshooting

Q: Can I convert the unwanted

-lactam byproduct back into the useful pyrrolidinone? A: Generally, no. The -lactam ring is kinetically stable but thermodynamically strained. Ring expansion usually requires harsh conditions that decompose the functional groups. It is better to optimize the C-H insertion step (Module 1) to prevent its formation.

Q: I am using N-Boc-2-pyrrolidinone for C3 alkylation, but the yield is low. Why? A: The Boc group is electron-withdrawing, which destabilizes the adjacent carbonyl slightly, but more importantly, it adds steric bulk. Ensure you are using a strong, non-nucleophilic base like LiHMDS or LDA at -78°C . If using NaH, the deprotonation may be incomplete due to aggregation.

Q: My pyrrolidinone product is water-soluble, making extraction difficult. How do I isolate it? A: Pyrrolidinones are highly polar.

• Saturate the aqueous phase with NaCl (Salting out).

• Extract with Chloroform/Isopropanol (3:1) instead of pure DCM or EtOAc.

• Alternatively, evaporate the aqueous phase to dryness and triturate the solid residue with anhydrous acetone or methanol.

References

• Wang, X., Xue, J., & Rong, Z.-Q. (2023).[1] Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)–C(sp3) Coupling.[1] Journal of the American Chemical Society, 145(28), 15456–15464. Link

• SIELC Technologies. (n.d.). Separation of 2-Pyrrolidinone and derivatives on Newcrom R1 HPLC column. Link

• Anbarasan, P., et al. (2005). Recent progress in insertion and cyclopropanation reactions of metal carbenoids.[3] Chemical Society Reviews. (Contextual grounding for Rh-catalysis mechanisms).

Sources

• 1. Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)-C(sp3) Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

stability of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one under acidic conditions

Guide for Researchers and Drug Development Professionals

This guide provides in-depth technical support for researchers working with 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one, focusing on its stability profile under acidic conditions. The following question-and-answer section addresses common experimental challenges and offers troubleshooting strategies to maintain compound integrity.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: What are the primary stability concerns for 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one when exposed to acidic conditions?

As a Senior Application Scientist, my experience indicates that the stability of this molecule in acidic media is governed by two principal liabilities inherent to its structure: the N-sulfonyl (sulfonamide) group and the pyrrolidinone (lactam) ring .

• Sulfonamide Moiety (N-S Bond Cleavage): The bond between the pyrrolidine nitrogen and the sulfonyl sulfur is a key point of potential degradation. While toluenesulfonamides and similar groups are often employed as robust amine protecting groups, they are not completely inert. Under sufficiently strong acidic conditions, this N-S bond can undergo hydrolytic cleavage.[1][2] The reaction is initiated by protonation, making the sulfur atom more electrophilic and susceptible to nucleophilic attack by water.[1] This pathway is a primary concern during reactions or workups involving strong acids like trifluoromethanesulfonic acid (TfOH), sulfuric acid, or prolonged heating with hydrochloric acid.[1][3]

• Lactam Moiety (C-N Bond Cleavage): The five-membered lactam ring, which is a cyclic amide, is also susceptible to acid-catalyzed hydrolysis. This process involves protonation of the carbonyl oxygen, which activates the carbonyl carbon for nucleophilic attack by water, leading to the opening of the ring. While generally less facile than the hydrolysis of a corresponding acyclic amide due to ring strain considerations, this pathway cannot be discounted, especially under harsh aqueous acidic conditions (e.g., refluxing in 6N HCl). The stability of substituted pyrrolidinone rings has been shown to be pH-dependent.[4]

Question 2: I am planning an experiment with an acidic workup. What are the potential degradation products I should screen for?

Identifying potential byproducts is crucial for reaction monitoring and purification. Based on the two primary degradation pathways, you should look for the following species:

• Resulting from N-S Bond Cleavage:

  • 5-Phenylpyrrolidin-3-one: The core heterocyclic structure, now a secondary amine.

  • Benzenesulfonic acid: The byproduct from the cleaved phenylsulfonyl group.

• Resulting from Lactam Ring-Opening:

  • 4-Amino-2-(benzenesulfonamido)-4-phenylbutanoic acid: A linear amino acid derivative formed by the hydrolytic cleavage of the amide bond within the lactam ring.

The formation of these products can be monitored by analytical techniques such as LC-MS, which can detect the expected mass-to-charge ratios of the parent compound and its degradants.

Caption: Potential degradation pathways under acidic conditions.

Question 3: What specific experimental factors will accelerate the degradation of my compound?

Degradation is not an "on/off" switch but a kinetic process influenced by several factors. Understanding these variables allows you to design experiments that minimize unwanted side reactions. The rate of hydrolysis is generally dependent on acid strength, temperature, and exposure time.[5]

Factor	Impact on Stability	Rationale & Causality	Recommended Mitigation
Acid Strength	High	Stronger acids (lower pKa) lead to a higher concentration of the protonated, activated species, accelerating both N-S and C-N bond cleavage.[1][3]	Use the mildest acid compatible with your reaction chemistry (e.g., acetic acid over HCl; HCl over H2SO4).
Temperature	High	Hydrolysis reactions have activation energy barriers. Increased thermal energy significantly enhances the reaction rate, often exponentially.[5]	Conduct acidic steps at reduced temperatures (e.g., 0 °C to -20 °C) whenever possible. Avoid prolonged heating.
Reaction Time	High	Degradation is cumulative. The longer the compound is exposed to acidic conditions, the greater the extent of decomposition.	Minimize the duration of acidic steps. Quench the reaction promptly once the desired transformation is complete.
Water Content	High	Water is the nucleophile in the hydrolysis reaction. Anhydrous acidic conditions will prevent degradation, while aqueous acids will promote it.	If the reaction allows, use an anhydrous acid in an organic solvent. For aqueous workups, keep them brief and cold.

Question 4: How can I design a simple experiment to test the stability of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one under my specific reaction conditions?

A forced degradation or stability study is a standard practice in process development and is highly recommended if you are venturing into new chemical space.[6] This self-validating protocol will provide definitive answers for your specific conditions.

Protocol: Small-Scale Stability Assessment

• Preparation: Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile, THF) at a known concentration (e.g., 1 mg/mL).

• Reaction Setup: In separate vials, mix an aliquot of the stock solution with your proposed acidic medium (e.g., 1N HCl in water, 10% TFA in DCM). Create a control vial with the compound in a neutral solvent.

• Time-Course Sampling: Place the vials at the intended reaction temperature. At defined time points (e.g., t=0, 30 min, 1 hr, 4 hr, 24 hr), withdraw a small aliquot from each vial.

• Quenching & Dilution: Immediately quench the reaction in the aliquot by diluting it into a neutral buffer or a solution containing a slight excess of a mild base (e.g., phosphate buffer with NaHCO3). This halts further degradation.

• Analysis: Analyze each quenched sample by a suitable method, typically HPLC or LC-MS.

• Data Interpretation: Quantify the peak area of the parent compound over time relative to t=0. A significant decrease indicates instability. Look for the appearance of new peaks corresponding to the masses of potential degradation products.

Caption: Workflow for a time-course stability study.

Question 5: What are the best practices for handling this compound in procedures that require an acidic environment?

To maximize your yield and ensure product purity, adopt the following best practices:

• Prioritize Mild Acids: Always start with the mildest possible acidic conditions that will achieve the desired chemical transformation.

• Temperature Control is Critical: Perform acidic steps at or below room temperature unless a higher temperature is explicitly required for the reaction itself. For workups, always use ice-cold acidic solutions.

• Minimize Exposure Time: Treat acidic conditions as a necessary but transient state. Plan your experiments to minimize the duration of this step.

• Prompt Neutralization: After an acidic extraction or reaction, immediately neutralize the mixture with a mild base like saturated sodium bicarbonate (NaHCO₃) or a phosphate buffer. This will shift the equilibrium away from the protonated, reactive state of the compound.

• Use Phase Separators: For liquid-liquid extractions, use tools like phase-separation funnels or hydrophobic filter paper to speed up the separation process, thereby reducing contact time with the acidic aqueous layer.

• Consider Non-Aqueous Systems: If your chemistry permits, using an acid in a non-aqueous solvent (e.g., HCl in dioxane, TFA in DCM) can prevent hydrolytic degradation pathways.

By adhering to these principles and validating your specific conditions, you can confidently navigate the challenges associated with the acidic stability of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one.

References

• Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry.
• Intramolecular nucleophilic catalysis by the neighboring hydroxyl group in acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. Mechanism of intramolecular nucleophilic substitution at sulfonyl sulfur. The Journal of Organic Chemistry.
• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications.
• Hydrolysis of sulphonamides in aqueous solutions.
• Intramolecularly catalyzed sulfonamide hydrolysis. 8. Intramolecular nucleophilic catalysis by a neighboring hydroxyl group in acid-catalyzed benzenesulfonamide hydrolysis. The Journal of Organic Chemistry.
• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applic
• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry.
• Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis.
• Stability of New Analgesic Active Compound, pyrrolo-[3,4-c]pyridine Deriv
• STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. ICH.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]
• 4. Stability of new analgesic active compound, pyrrolo-[3,4-c]pyridine derivative, in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one, a compound utilized in modern research and drug development. By understanding the chemical nature of this substance and adhering to established safety protocols, we can mitigate risks and ensure compliance with regulatory standards. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Hazard Assessment: A Proactive Approach to Safety

A thorough understanding of a compound's potential hazards is the foundation of its safe handling and disposal. While comprehensive toxicological data for 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one may not be fully established, a hazard assessment can be inferred from its structural motifs: the pyrrolidinone core and the phenylsulfonyl group.

• Pyrrolidinone Derivatives : Compounds in this class are often recognized as irritants to the skin, eyes, and respiratory tract.[1][2] Direct contact should be avoided at all times.

• Sulfonyl-Containing Compounds : A critical consideration for any substance containing a sulfonyl group is its behavior upon combustion. Thermal decomposition can lead to the release of highly toxic sulfur oxides (SOx), in addition to other hazardous gases like carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[1][2][3]

• General Organic Ketones : Similar chemical structures are noted to cause skin, eye, and respiratory irritation.[4][5][6]

Given these factors, 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one must be treated as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in general solid waste.[1][7][8]

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one for any purpose, including disposal, the following minimum PPE is mandatory. The causality is clear: preventing exposure is paramount.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant nitrile or neoprene gloves.	To prevent skin contact and absorption, mitigating the risk of irritation.[1][7] Always inspect gloves for integrity before use and dispose of contaminated gloves as hazardous waste.
Eye Protection	Chemical safety goggles with side shields or a full-face shield.	To protect against accidental splashes of solutions or contact with fine powders, which could cause serious eye irritation.[1][6][7]
Lab Coat	Standard laboratory coat.	To protect skin and personal clothing from contamination.[1][7]
Respiratory	Work in a well-ventilated area, preferably a chemical fume hood.	To prevent inhalation of airborne particulates or vapors, which may cause respiratory tract irritation.[4][7]

Step-by-Step Disposal Protocol

The following protocol provides a self-validating system for the safe segregation, collection, and disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one waste.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[9]

• Solid Waste : All solid waste, including residual compound, contaminated weighing paper, pipette tips, and contaminated PPE, must be collected in a dedicated hazardous waste container.

• Liquid Waste : If the compound is in a solution, it must be collected in a separate liquid hazardous waste container. Do not mix with other waste streams (e.g., halogenated or aqueous waste) unless compatibility has been explicitly confirmed.[1][10]

Step 2: Waste Collection and Containment

The integrity and labeling of the waste container are crucial for safety and regulatory compliance.

• Container Selection : Use a container made of a compatible material, such as high-density polyethylene (HDPE), that is in good condition and has a secure, tightly-fitting lid.[1][7]

• Labeling : The container must be clearly and accurately labeled.[9] The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one." Avoid using chemical formulas or abbreviations.[9]

  • The primary hazards associated with the waste (e.g., "Irritant").

• Filling and Closure : Do not overfill the container; a maximum of 90% capacity is recommended to allow for vapor expansion.[7][10] Keep the container closed at all times except when adding waste.[7]

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from heat, sparks, and open flames.[3] The storage location should be secure and inaccessible to unauthorized personnel.

Step 4: Final Disposal

The ultimate disposal of the waste must be handled by professionals.

• Licensed Disposal Service : Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company.[1][7][11]

• Disposal Method : The standard and required method for this type of organic waste is high-temperature incineration by a licensed facility, which is equipped with afterburners and scrubbers to safely manage hazardous combustion byproducts.[7][12]

• Regulatory Compliance : Adhere strictly to all local, state, and federal regulations governing hazardous waste disposal.[1][5]

Disposal Workflow Diagram

The following diagram outlines the logical steps and decision points for the proper disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one.

Caption: Logical workflow for the safe disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one.

Emergency Protocol: Spill Management

In the event of an accidental spill, immediate and correct action is required to contain the material and protect personnel.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources : If the compound is dissolved in a flammable solvent, remove all sources of ignition.[3]

• Containment : For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[1][13]

• Collection : While wearing appropriate PPE, carefully sweep or scoop the absorbed material into your designated solid hazardous waste container.[1]

• Decontamination : Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.[1] All cleaning materials (wipes, pads, etc.) must be collected and disposed of as hazardous waste.

A commitment to a safety-first culture, grounded in a thorough understanding of chemical hazards and rigorous adherence to established protocols, is non-negotiable in the modern laboratory. This guide serves as a critical resource to empower your team to handle and dispose of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one with the highest degree of safety and professionalism.

References

• Proper Disposal of 4-(Thiophen-2-yl)
• Proper Disposal of 1-Pyrrol-1-ylbut-3-en-1-one: A Guide for Labor
• PRODUCT AND COMPANY IDENTIFICATION 2.
• SAFETY D
• SAFETY D
• 5 - SAFETY D
• SAFETY D
• SAFETY D
• Roger Williams University Lab Waste Management and Disposal Guide (MNS Version). Roger Williams University.
• Chemical Waste Disposal Guide. NEDUET.
• SAFETY D
• Hazardous Waste and Disposal. American Chemical Society.
• ICSC 0562 - PYRROLIDONE. ILO and WHO.
• Persistent organic pollutants. NetRegs.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ICSC 0562 - PYRROLIDONE [chemicalsafety.ilo.org]
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• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
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• 10. rwu.edu [rwu.edu]
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• 12. Persistent organic pollutants | NetRegs | Environmental guidance for your business in Northern Ireland & Scotland [netregs.org.uk]
• 13. pfaltzandbauer.com [pfaltzandbauer.com]

Comprehensive Safety and Handling Guide for 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one

This guide provides essential safety protocols and operational directives for the handling and disposal of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one. Designed for researchers, chemists, and laboratory professionals, this document synthesizes established safety principles with practical, field-proven insights to ensure the highest standards of laboratory safety and operational integrity. The procedures outlined herein are designed to be a self-validating system, emphasizing the causality behind each safety measure to build a culture of proactive risk management.

Executive Summary: Immediate Safety Profile

5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one is a compound for which detailed toxicological data is not extensively available. Therefore, a conservative approach to handling is mandated, treating it as a hazardous substance based on the known risks of its structural analogs. The primary hazards are significant irritation to the skin, eyes, and respiratory tract.[1] Adherence to the following personal protective equipment (PPE) and handling protocols is non-negotiable.

Hazard Category	Description	Recommended Minimum PPE
Skin Irritation	Causes skin irritation (H315). May be harmful if absorbed through the skin.	Nitrile or Neoprene gloves, fully-buttoned lab coat.
Eye Irritation	Causes serious eye irritation (H319).	Chemical safety goggles or a full-face shield.
Respiratory Irritation	May cause respiratory tract irritation (H335), especially if handled as a powder.	Certified chemical fume hood. Respirator if hood is unavailable.
Ingestion/Inhalation	May be harmful if swallowed or inhaled.[1]	Use of engineering controls (fume hood) to prevent aerosolization.

In-Depth Hazard Assessment

The risk profile of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one is inferred from its chemical structure, which contains a ketone, a sulfonyl group, and aromatic rings. Compounds with these functional groups often present specific hazards.

• Skin and Eye Irritation: The hazard statements H315 (Causes skin irritation) and H319 (Causes serious eye irritation) are consistently associated with similar chemical structures.[1] This is the most immediate and likely risk during routine handling.

• Respiratory Tract Irritation: As a solid, the compound can form dust or aerosols, leading to respiratory irritation (H335).[1] The causality here is the direct interaction of fine particles with the mucous membranes of the respiratory system. Therefore, all manipulations of the solid compound must be performed within a certified chemical fume hood to minimize inhalation exposure.

• Uncharacterized Toxicological Properties: A crucial point is that the "chemical, physical, and toxicological properties have not been thoroughly investigated."[1] This lack of comprehensive data necessitates treating the compound with a higher degree of caution than a well-characterized substance. We must assume the potential for unlisted systemic effects upon exposure.

Personal Protective Equipment (PPE) Protocol: A Mandate for Safety

The selection of PPE is not merely a checklist; it is a critical barrier between the researcher and potential harm. The following protocol is mandatory for all personnel handling 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one.

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant chemical safety goggles are required at all times. Standard safety glasses do not provide an adequate seal against splashes or fine dust.

• Recommended for High-Risk Operations: A full-face shield worn over chemical safety goggles is recommended when handling larger quantities (>10g) or when there is a significant risk of splashing, such as during quenching or crystallization steps. This provides a secondary barrier for the entire face.[2]

Hand Protection: The Critical Interface

Glove selection must be based on chemical compatibility and the nature of the task.

• Primary Handling: Nitrile gloves are the standard for incidental contact. They offer good resistance to a range of chemicals and provide excellent dexterity. Gloves must be inspected for pinholes or tears before each use.

• Extended Contact or Solvent Use: For tasks involving prolonged contact or submersion, or when working with solvents to dissolve the compound, a more robust glove is necessary. Given the ketone functional group, Polyvinyl Alcohol (PVA) gloves should be considered, as they offer excellent resistance to ketones and other aggressive organic solvents.[3][4] However, PVA gloves are water-sensitive and should not be used with aqueous solutions.[3][4] For general solvent use, Butyl rubber gloves are also a strong alternative.

• Glove Removal: Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact. Dispose of contaminated gloves as hazardous solid waste immediately.[2]

Glove Type	Use Case	Advantages	Limitations
Nitrile	Incidental contact, handling solids.	Excellent dexterity, good general chemical resistance.	Not suitable for prolonged immersion in many organic solvents.
Neoprene	General use, acids, bases.	Medium chemical and physical resistance.	Poor against many hydrocarbons and chlorinated solvents.[4]
Polyvinyl Alcohol (PVA)	Handling ketones, esters, ethers.	Excellent resistance to a broad range of organic solvents.[3][4]	Water-sensitive; cannot be used with water-based solutions.[3]
Butyl Rubber	Handling polar organics (ketones, esters).	Excellent for extended contact with polar organics.	Poor against hydrocarbons and chlorinated solvents.[4]

Body Protection

A fully buttoned, long-sleeved laboratory coat is the minimum requirement to protect against skin contact from minor spills and dust.[2] For procedures with a higher risk of splashing, a chemically resistant apron or coveralls should be worn over the lab coat.

Respiratory Protection

• Primary Engineering Control: All handling of 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one that could generate dust or aerosols must be conducted in a certified chemical fume hood.[2] This is the most critical step in preventing respiratory exposure.

• Secondary Precaution: In the rare event that a fume hood is not available or during a large-scale cleanup, respiratory protection is required. A NIOSH-approved respirator with P95 (for dust) or P100 cartridges is the minimum. For higher-level protection against organic vapors and particulates, a respirator with combination OV/AG/P99 cartridges should be used.[1]

Operational Plan: From Receipt to Experiment

A systematic workflow minimizes the risk of exposure at every stage. The following protocol should be integrated into your standard operating procedures (SOPs).

Step-by-Step Handling Workflow

• Preparation: Designate a specific area within a chemical fume hood for handling. Ensure all necessary PPE, spill kits, and waste containers are readily accessible.

• Donning PPE: Put on all required PPE in the correct order: lab coat, safety goggles, and then gloves.

• Chemical Handling:

  • Carefully transfer the solid from its primary container to a tared weigh boat or reaction vessel inside the fume hood.

  • Avoid creating dust by handling the material gently. Use spatulas and other tools smoothly.

  • If making a solution, add the solvent to the solid slowly to prevent splashing.

• Post-Handling:

  • Securely close the primary container and any vessels containing the compound.

  • Decontaminate the handling area (e.g., balance, spatula, surfaces) with an appropriate solvent and wipe, disposing of the cleaning materials as hazardous waste.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid cross-contamination. Remove gloves last using the proper technique.

• Hygiene: Wash hands and forearms thoroughly with soap and water after completing the work and removing PPE.

Caption: Standard Operating Workflow for Handling the Compound.

Disposal Plan: Responsible Waste Management

Improper disposal is a serious breach of safety and environmental regulations. All waste contaminated with 5-Phenyl-1-(phenylsulfonyl)pyrrolidin-3-one must be treated as hazardous chemical waste.[2]

• Solid Waste:

  • Collect all contaminated solids, including excess reagent, weighing papers, contaminated gloves, and disposable labware, in a dedicated, clearly labeled hazardous waste container.[2][5]

  • The container must be made of a compatible material (e.g., high-density polyethylene), be sealable, and labeled with "Hazardous Waste" and the chemical name.

• Liquid Waste:

  • Solutions of the compound should be collected in a dedicated, sealed, and labeled hazardous liquid waste container.

  • Crucially, segregate waste streams. Do not mix halogenated and non-halogenated solvent waste unless your institution's waste protocol allows it. This is because disposal methods and costs vary significantly.

• Contaminated Packaging: The original product container, once empty, should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. Dispose of the rinsed container as unused product or according to institutional guidelines.[1]

Caption: Waste Segregation and Disposal Flowchart.

Emergency Procedures: Spill and Exposure Response

Spill Management

• Personal Safety: Evacuate non-essential personnel. Ensure you are wearing the appropriate PPE, including respiratory protection if the spill is large or outside a fume hood.

• Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust and place it in a labeled hazardous waste container.[2] For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand), collect the absorbed material, and place it in the hazardous waste container.[2]

• Decontamination: Clean the spill area thoroughly with soap and water, followed by a solvent rinse if appropriate. Collect all cleaning materials as hazardous waste.[2]

First Aid for Exposure

Immediate and correct first aid is critical. Always show the Safety Data Sheet (SDS) to attending medical personnel.[1]

• Inhalation: Move the person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

References

• 1 - Provides hazard identification, first aid measures, and handling/disposal information.

• 6 - EPFL - General guidance on the destruction of hazardous laboratory chemicals.

• - Provides hazard statements, precautionary measures, and first aid information for a related compound.

• - Details GHS classifications, handling precautions, and PPE recommendations.

• 2 - Benchchem - Outlines essential PPE and disposal procedures for a related sulfonyl compound.

• - GHS classification and precautionary statements for 4-Phenyl-2-pyrrolidinone.

• 7 - Provides basic first-aid and fire-fighting measures.

• 3 - GlovesnStuff - Information on PVA gloves for ketone resistance.

• 8 - Hazard identification and PPE recommendations for 1-(Phenylsulfonyl)pyrrole.

• - University of Tennessee Knoxville - Chemical resistance guide for various glove types.

• 9 - OSHA - General principles for selecting chemical protective clothing.

• 10 - Provista - General overview of PPE for handling hazardous substances.

• 11 - Organic Syntheses - General safety practices for experimental organic chemistry.

• 4 - San Jose State University - Glove selection guide with advantages and disadvantages.

• - Saint Mary's University - Defines and provides procedures for segregating laboratory waste.

• 12 - General guidelines for collecting and labeling solid and liquid laboratory waste.

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
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• 3. glovesnstuff.com [glovesnstuff.com]
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